methyl 4-methoxy-1-benzothiophene-5-carboxylate
Overview
Description
Methyl 4-methoxy-1-benzothiophene-5-carboxylate (MMBC) is a small organic molecule that has recently become of interest to the scientific community due to its potential applications in both laboratory experiments and scientific research. MMBC has been found to possess a variety of biochemical and physiological effects, in addition to its ability to act as a catalyst in certain chemical reactions.
Scientific Research Applications
Methyl 4-methoxy-1-benzothiophene-5-carboxylate has been studied for its potential applications in scientific research. It has been found to possess antioxidant and anti-inflammatory properties, and has been used as a model compound to study the effects of free radicals on cells. It has also been used to study the effect of redox potential on the stability of proteins. Furthermore, this compound has been used to study the effects of metal ions on the activity of enzymes.
Mechanism of Action
The mechanism of action of methyl 4-methoxy-1-benzothiophene-5-carboxylate is still largely unknown. It is believed that this compound acts as a scavenger of free radicals, thus preventing oxidative damage to cells. Additionally, this compound has been found to interact with metal ions, which may affect the activity of enzymes.
Biochemical and Physiological Effects
In terms of biochemical and physiological effects, this compound has been found to possess antioxidant and anti-inflammatory properties. It has also been found to possess anti-tumorigenic effects, and to possess anti-bacterial properties. Furthermore, this compound has been found to possess anti-viral properties, and to possess anti-fungal properties.
Advantages and Limitations for Lab Experiments
Methyl 4-methoxy-1-benzothiophene-5-carboxylate has several advantages for laboratory experiments. It is relatively easy to synthesize, and is relatively stable. Additionally, it is non-toxic and does not require special storage conditions. However, it is important to note that this compound is not water soluble, and therefore must be dissolved in a solvent before use. Furthermore, it is important to be aware that this compound can react with other compounds, and therefore must be handled with caution.
Future Directions
There are several potential future directions for methyl 4-methoxy-1-benzothiophene-5-carboxylate. One potential direction is the use of this compound as a therapeutic agent for the treatment of various diseases, such as cancer, inflammation, and bacterial infections. Additionally, this compound could be used as a tool for studying the effects of free radicals on cells, as well as the effects of metal ions on the activity of enzymes. Furthermore, this compound could be used as a model compound to study the effects of redox potential on the stability of proteins. Finally, this compound could be used as a catalyst in certain chemical reactions, such as the synthesis of other molecules.
Synthesis Methods
Methyl 4-methoxy-1-benzothiophene-5-carboxylate is synthesized using a two-step process. The first step involves the reaction of 4-methoxy-1-benzothiophene-5-carboxylic acid (MBTCA) with methyl iodide. This reaction is performed in a solution of acetonitrile at a temperature of 85°C. The second step involves the reduction of MBTCA to this compound using sodium borohydride. This reaction is performed in a solution of methanol at a temperature of 70°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-methoxy-1-benzothiophene-5-carboxylate involves the introduction of a methoxy group and a carboxylate group onto a benzothiophene ring. This can be achieved through a series of reactions starting with a commercially available starting material.", "Starting Materials": [ "4-methoxybenzaldehyde", "thiophene", "methyl bromoacetate", "sodium hydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "magnesium sulfate", "ethyl acetate", "methanol" ], "Reaction": [ "Step 1: Synthesis of 4-methoxybenzaldehyde thiosemicarbazone by reacting 4-methoxybenzaldehyde with thiosemicarbazide in ethanol.", "Step 2: Synthesis of 4-methoxy-1-benzothiophene by reacting 4-methoxybenzaldehyde thiosemicarbazone with thiophene in the presence of sodium hydride and acetic acid.", "Step 3: Synthesis of methyl 4-methoxy-1-benzothiophene-5-carboxylate by reacting 4-methoxy-1-benzothiophene with methyl bromoacetate in the presence of sodium hydroxide and ethanol, followed by hydrolysis with hydrochloric acid and neutralization with sodium hydroxide.", "Step 4: Purification of the product by extraction with ethyl acetate, washing with water, drying with magnesium sulfate, and evaporation of the solvent to obtain the desired product." ] } | |
CAS RN |
849100-51-2 |
Molecular Formula |
C11H10O3S |
Molecular Weight |
222.3 |
Purity |
95 |
Origin of Product |
United States |
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